Cas no 56778-49-5 (2-Cyclopenten-1-one, 3-iodo-2-methyl-)

• Product Name: 2-Cyclopenten-1-one, 3-iodo-2-methyl-
• CAS No: 56778-49-5
• MF: C₆H₇IO
• MW: 222.023654222488
• CID: 347843
• PubChem ID: 10900189
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-iodo-2-methyl-
• 3-iodo-2-methylcyclopent-2-en-1-one
• 56778-49-5
• DTXSID50447709
• SCHEMBL15903263

• Inchi： 1S/C6H7IO/c1-4-5(7)2-3-6(4)8/h2-3H2,1H3
• InChI Key： LMTLWTVJFRYXDO-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(CC1)=O

Computed Properties

• Exact Mass: 221.95371
• Monoisotopic Mass: 221.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides